Cas no 27295-99-4 (2-(isoquinolin-1-yl)acetonitrile)

2-(isoquinolin-1-yl)acetonitrile structure

27295-99-4 structure

Product Name:2-(isoquinolin-1-yl)acetonitrile

CAS No:27295-99-4

MF:C₁₁H₈N₂

MW:168.194622039795

CID:1110168

PubChem ID:22904103

Update Time:2025-04-20

2-(isoquinolin-1-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 1-Isoquinolineacetonitrile
- 2-isoquinolin-1-ylacetonitrile
- EN300-175733
- CHEMBL4521527
- AKOS017517847
- SCHEMBL3678568
- DB-111323
- isoquinolineacetonitrile
- CBA29599
- 27295-99-4
- 2-(isoquinolin-1-yl)acetonitrile
- Z1255462481
- Inchi： 1S/C11H8N2/c12-7-5-11-10-4-2-1-3-9(10)6-8-13-11/h1-4,6,8H,5H2
- InChI Key： PPNHQDSOMMJMTG-UHFFFAOYSA-N
- SMILES： N1C=CC2C=CC=CC=2C=1CC#N

Computed Properties

Exact Mass: 168.069
Monoisotopic Mass: 168.069
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 36.7A^2
XLogP3: 1.8

2-(isoquinolin-1-yl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	I822430-10mg	2-(isoquinolin-1-yl)acetonitrile	27295-99-4		10mg	$ 70.00	2022-06-04
TRC	I822430-50mg	2-(isoquinolin-1-yl)acetonitrile	27295-99-4		50mg	$ 210.00	2022-06-04
TRC	I822430-100mg	2-(isoquinolin-1-yl)acetonitrile	27295-99-4		100mg	$ 340.00	2022-06-04
Chemenu	CM411527-1g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%+	1g	$1002	2024-07-28
Enamine	EN300-175733-0.05g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%	0.05g	$202.0	2023-09-20
Enamine	EN300-175733-0.1g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%	0.1g	$301.0	2023-09-20
Enamine	EN300-175733-0.25g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%	0.25g	$431.0	2023-09-20
Enamine	EN300-175733-0.5g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%	0.5g	$679.0	2023-09-20
Enamine	EN300-175733-1.0g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%	1g	$871.0	2023-05-24
Enamine	EN300-175733-2.5g	2-(isoquinolin-1-yl)acetonitrile	27295-99-4	95%	2.5g	$1707.0	2023-09-20

2-(isoquinolin-1-yl)acetonitrile Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
5. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

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